Cas no 31411-66-2 (Benzoic acid, 2,4-dihydroxy-6-methyl-3-(1-methylethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,4-dihydroxy-6-methyl-3-(1-methylethyl)-, methyl ester
• CAS No: 31411-66-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1452595
• PubChem ID: 13121099
• Update Time: 2025-04-20

Benzoic acid, 2,4-dihydroxy-6-methyl-3-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-methyl-3-(1-methylethyl)-, methyl ester
• methyl 2,4-dihydroxy-6-methyl-3-propan-2-ylbenzoate
• SCHEMBL11150932
• DTXSID70519492
• methyl 2,4-dihydroxy-3-isopropyl-6-methylbenzoate
• Methyl 2,4-dihydroxy-6-methyl-3-(propan-2-yl)benzoate
• 31411-66-2

• Inchi： 1S/C12H16O4/c1-6(2)9-8(13)5-7(3)10(11(9)14)12(15)16-4/h5-6,13-14H,1-4H3
• InChI Key： FYABGOAATSMBCV-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=C(C)C=C(C=1C(C)C)O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters